N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-morpholin-4-ylsulfonyl-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C26H26N4O4S2/c1-18-15-19(2)24-23(16-18)35-26(28-24)30(17-21-5-3-4-10-27-21)25(31)20-6-8-22(9-7-20)36(32,33)29-11-13-34-14-12-29/h3-10,15-16H,11-14,17H2,1-2H3
• InChI Key: YHGCRIHIUUMRAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5)C
• Molecular Formula: C26H26N4O4S2
• Molecular Weight: 522.6 g/mol

Description

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)-N-(pyridin-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C26H26N4O4S2 and its molecular weight is 522.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research in synthetic chemistry has led to the development of novel compounds utilizing thiazolyl and pyrimidine moieties as core structures. For example, in the study of thioxopyrimidine derivatives, researchers have synthesized a range of compounds incorporating different substituents, demonstrating the versatility of these frameworks in heterocyclic synthesis (Ho & Suen, 2013). These compounds are crucial for exploring new pharmacological agents and materials with unique properties.

Pharmacological Potential

The molecule is part of a broader class of compounds investigated for their therapeutic potential. For instance, the synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products has shown significant anti-inflammatory and analgesic activities, indicating the potential of these molecules in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Biological Activities

The modification of N-heterocyclic compounds, including pyridines and thiazoles, has been a focus of research aiming to discover new biological activities. For example, substituted benzamides have been identified as potent and selective inhibitors of specific enzymes or receptors, highlighting the significance of structural modifications in enhancing biological activity and selectivity (Borzilleri et al., 2006).